Validating ST 689's therapeutic potential in preclinical models

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*ST 689*
CAS No.:	*150679-43-9*
Cat. No.:	*B1176163*

Get Quote

Identity of "ST 689" as a Therapeutic Agent Unconfirmed

Initial research has not identified a specific therapeutic compound designated as "**ST 689**." The search results associated with this term point to a variety of unrelated contexts, including a clinical trial identifier, a psychedelic drug, and contact information.

Efforts to locate a distinct therapeutic agent "**ST 689**" with a defined mechanism of action and available preclinical data have been unsuccessful. The identifier "**ST 689**" appears in several contexts, none of which describe a specific therapeutic compound under preclinical investigation.

Notably, "MK-3475-689" is the identifier for a clinical trial involving Pembrolizumab for the treatment of Head and Neck Squamous Cell Carcinoma.[1][2] In a completely different context, the psychedelic substance 2C-B has reported EC50 values that include a range up to 689 nM for the 5-HT2A receptor, but this is not a therapeutic being developed in the manner suggested by the query.[3] Furthermore, the number "689" has appeared in financial reports and as part of contact phone numbers for various organizations.[4][5][6][7][8]

© 2026 BenchChem. All rights reserved.

Without a clear identification of "**ST 689**" as a specific therapeutic molecule and its associated preclinical research, it is not possible to proceed with a comparative analysis of its therapeutic potential, detail its experimental protocols, or create the requested diagrams. Further clarification on the identity of "**ST 689**" is required to fulfill the request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Facebook [cancer.gov]
- 2. youtube.com [youtube.com]
- 3. 2C-B - Wikipedia [en.wikipedia.org]
- 4. Anavex Life Sciences Updates on Regulatory Review for Blarcamesine in Treating Early Alzheimer's Disease [quiverquant.com]
- 5. Anavex Life Sciences Provides Update on Regulatory Review in the [natlawreview.com]
- 6. kamada.com [kamada.com]
- 7. dpsa.gov.za [dpsa.gov.za]
- 8. Divis Laboratories Ltd share price | About Divi's Lab. | Key Insights - Screener [screener.in]
- To cite this document: BenchChem. [Validating ST 689's therapeutic potential in preclinical models]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1176163/docs#validating-st-689-s-therapeutic-potential-in-preclinical-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 BenchChem. All rights reserved.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.